Cas no 6675-35-0 (5H-Azepino[2,1-b]quinazolin-11-ium,5a,6,7,8,9,10-hexahydro- (8CI))
6675-35-0 structure
Product Name:5H-Azepino[2,1-b]quinazolin-11-ium,5a,6,7,8,9,10-hexahydro- (8CI)
CAS No:6675-35-0
MF:C11H12F3N3O4
MW:307.22589302063
CID:529432
PubChem ID:5226389
Update Time:2025-04-19
5H-Azepino[2,1-b]quinazolin-11-ium,5a,6,7,8,9,10-hexahydro- (8CI) Chemical and Physical Properties
Names and Identifiers
-
- 5H-Azepino[2,1-b]quinazolin-11-ium,5a,6,7,8,9,10-hexahydro- (8CI)
- N-butyl-2,6-dinitro-4-(trifluoromethyl)aniline
- DTXSID80985326
- MMWUYVYVWCPGKB-UHFFFAOYSA-N
- AKOS024339450
- Z55322039
- 6675-35-0
-
- Inchi: 1S/C11H12F3N3O4/c1-2-3-4-15-10-8(16(18)19)5-7(11(12,13)14)6-9(10)17(20)21/h5-6,15H,2-4H2,1H3
- InChI Key: MMWUYVYVWCPGKB-UHFFFAOYSA-N
- SMILES: FC(C1C=C(C(=C(C=1)[N+](=O)[O-])NCCCC)[N+](=O)[O-])(F)F
Computed Properties
- Exact Mass: 307.07806
- Monoisotopic Mass: 307.078
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 356
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 104A^2
Experimental Properties
- Density: 1.424
- Boiling Point: 350.8°Cat760mmHg
- Flash Point: 166°C
- Refractive Index: 1.541
- PSA: 98.31
5H-Azepino[2,1-b]quinazolin-11-ium,5a,6,7,8,9,10-hexahydro- (8CI) Related Literature
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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